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Compound of Interest

Compound Name: Calcium 1-glycerophosphate

Cat. No.: B073322

Calcium 1-Glycerophosphate: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the chemical properties of Calcium 1-
Glycerophosphate, a compound of interest in various scientific and pharmaceutical
applications.

Chemical Identity and Properties

Calcium 1-glycerophosphate, also known as calcium 2,3-dihydroxypropyl phosphate, is a
calcium salt of glycerophosphoric acid.[1][2][3] It is a fine, white, slightly hygroscopic powder.[3]
[4][5] The commercial product is often a mixture of the calcium beta-, D-, and L-alpha-
glycerophosphates.[3][4][5]

Table 1: Physicochemical Data for Calcium 1-Glycerophosphate
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Property Value Source
Molecular Formula C3H7Ca06P [L112][31[5][6]
Molecular Weight 210.14 g/mol [L12][31[41[5]16]
IUPAC Name ;::::)r:ijdihydmxypmpyl [1][2]

CAS Number 126-95-4 [1][2]

N C 17.15%, H 3.36%, Ca
Percent Composition [4]
19.07%, O 45.68%, P 14.74%

Experimental Considerations

Solubility:

A key consideration for experimental design is the solubility of Calcium 1-Glycerophosphate.
It is soluble in approximately 50 parts of water and is nearly insoluble in alcohol and boiling
water.[4] The aqueous solution is alkaline.[4] Notably, its solubility in water can be enhanced by
the addition of citric or lactic acid.[4]

Molecular Structure and Composition

The molecular structure of Calcium 1-Glycerophosphate consists of a glycerophosphate
anion and a calcium cation. The glycerophosphate component is derived from glycerol, a
simple polyol, and phosphoric acid. The relationship between these components is illustrated in
the diagram below.
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Constituent Parts
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Molecular components of Calcium 1-Glycerophosphate.

Applications and Relevance in Research

Calcium glycerophosphate serves as a source of both calcium and phosphorus.[4][6] It is
recognized as a safe food ingredient (GRAS) by the FDA for use as a nutrient supplement.[3]
[5] In the pharmaceutical and dental fields, it is utilized in oral hygiene products for its potential
to prevent dental caries.[3][5][6] Research suggests it may enhance the remineralization of
tooth enamel and act as a pH buffer in dental plaque.[3] Its application as a calcium and
phosphate donor is also being investigated in the context of bone health.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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